Cas no 24325-14-2 ((S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid)
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid
- Cbz-Aad-OH
- Hexanedioicacid, 2-[[(phenylmethoxy)carbonyl]amino]-, (2S)-
- Z-Aad-OH
- Z-L-Aad-OH
- Z-L-α-aminoadipic acid
- (2S)-2-[(phenylmethoxy)carbonyl]aminoadipic acid
- (2S)-2-benzyloxycarbonylaminoadipic acid
- (S)-2-benzyloxycarbonylaminohexanedioic acid
- AG-E-72092
- AK-87745
- ANW-58118
- CTK1A1486
- N-(benzyloxycarbonyl)-L-2-aminoadipic acid
- SureCN5711264
- N-Benzyloxycarbonyl-L-homoglutamic acid
- Z-L--aminoadipic acid;(S)-2-(Z-amino)-hexanedioic acid;Z-Homoglu-OH
- CS-0323898
- DTXSID40427176
- MFCD00237377
- (S)-2-(Z-Amino)-hexanedioic acid
- (S)-2-(benzyloxycarbonylamino)hexanedioic acid
- SFOMJKAHGVQMPU-NSHDSACASA-N
- Cbz-(S)-2-aminoadipic acid
- (2S)-2-(phenylmethoxycarbonylamino)hexanedioic acid
- SCHEMBL5711264
- C78089
- 24325-14-2
- (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioicacid
- AKOS016003129
-
- MDL: MFCD00237377
- Inchi: 1S/C14H17NO6/c16-12(17)8-4-7-11(13(18)19)15-14(20)21-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,15,20)(H,16,17)(H,18,19)/t11-/m0/s1
- InChI Key: SFOMJKAHGVQMPU-NSHDSACASA-N
- SMILES: O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCCC(=O)O)=O
Computed Properties
- Exact Mass: 295.10600
- Monoisotopic Mass: 295.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.322±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 163 ºC
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
- PSA: 112.93000
- LogP: 2.01180
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM303047-10g |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 95% | 10g |
$517 | 2021-06-09 | |
| Chemenu | CM303047-25g |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 95% | 25g |
$957 | 2021-06-09 | |
| TRC | B194025-100mg |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 100mg |
$ 75.00 | 2023-04-19 | ||
| TRC | B194025-250mg |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 250mg |
$ 138.00 | 2023-04-19 | ||
| TRC | B194025-500mg |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 500mg |
$ 207.00 | 2023-04-19 | ||
| TRC | B194025-1g |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 1g |
$ 293.00 | 2023-04-19 | ||
| Fluorochem | 223116-1g |
S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 95% | 1g |
£65.00 | 2022-02-28 | |
| Fluorochem | 223116-5g |
S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 95% | 5g |
£297.00 | 2022-02-28 | |
| Fluorochem | 223116-25g |
S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 95% | 25g |
£1109.00 | 2022-02-28 | |
| Chemenu | CM303047-10g |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid |
24325-14-2 | 95% | 10g |
$517 | 2022-06-11 |
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid
Comprehensive Guide to (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid (CAS No. 24325-14-2): Properties, Applications, and Market Insights
(S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid (CAS No. 24325-14-2) is a chiral carboxylic acid derivative widely used in pharmaceutical synthesis and biochemical research. This compound, often abbreviated as Cbz-protected (S)-2-aminohexanedioic acid, serves as a critical building block in peptide chemistry and drug development. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the (S)-configuration at the alpha carbon, make it particularly valuable for asymmetric synthesis and enantioselective transformations.
The growing demand for chiral intermediates like (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid reflects the pharmaceutical industry's focus on developing single-enantiomer drugs. Recent studies show that over 60% of new drug approvals involve chiral molecules, driving interest in high-purity Cbz-protected amino acids. Researchers frequently search for "CAS 24325-14-2 supplier", "Cbz-amino acid applications", and "chiral building blocks for drug synthesis", highlighting the compound's commercial and scientific importance.
From a chemical perspective, (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid demonstrates excellent stability under various reaction conditions while maintaining its optical purity. The Cbz protecting group can be selectively removed under mild hydrogenation conditions, making it ideal for multi-step synthetic sequences. Analytical techniques such as HPLC and chiral chromatography are typically employed to verify the compound's enantiomeric excess, with purity levels often exceeding 98% in commercial samples.
In pharmaceutical applications, this compound serves as a precursor for various peptide-based therapeutics and enzyme inhibitors. The COVID-19 pandemic has increased interest in protease inhibitor development, where Cbz-protected amino acids play a crucial role. Current research explores its use in designing antiviral compounds and neurological drugs, particularly those targeting neurodegenerative diseases—a trending topic in medicinal chemistry.
The market for (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid has seen steady growth, with projections indicating a 6.8% CAGR through 2028. This growth aligns with the expansion of the custom synthesis and contract research organization sectors. Manufacturers emphasize GMP-compliant production and quality control documentation to meet pharmaceutical industry standards, addressing common customer queries about "CAS 24325-14-2 specifications" and "regulatory compliance".
Environmental and safety considerations for handling (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid follow standard laboratory protocols for carboxylic acid derivatives. While not classified as hazardous, proper storage conditions (typically 2-8°C in airtight containers) maintain the compound's stability. The rise of green chemistry initiatives has prompted investigations into more sustainable production methods for such chiral synthons, another area receiving significant research attention.
Analytical characterization of CAS 24325-14-2 typically includes NMR spectroscopy (showing characteristic benzyl aromatic protons at 7.2-7.4 ppm), mass spectrometry (with expected molecular ion peaks), and optical rotation measurements. These techniques verify both chemical structure and enantiomeric purity—key quality parameters for researchers searching for "authentic chiral standards" or "certified reference materials".
Emerging applications in bioconjugation chemistry and drug delivery systems have expanded the utility of (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid. Its carboxylic acid functionalities enable covalent attachment to various carriers, while the Cbz group provides orthogonal protection for subsequent modifications. Such versatility explains its inclusion in many combinatorial chemistry libraries and high-throughput screening platforms.
For researchers considering (S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid for their projects, understanding its solubility properties (soluble in DMSO, DMF; partially soluble in water) and reactivity patterns is essential. The compound participates in typical carbodiimide-mediated couplings and shows compatibility with numerous peptide synthesis protocols, making it adaptable to various experimental setups.
Looking ahead, innovations in asymmetric catalysis and flow chemistry may further enhance the production efficiency of chiral building blocks like CAS 24325-14-2. With increasing demand for precision medicines and targeted therapies, this compound will likely maintain its relevance in pharmaceutical research and development for years to come.
24325-14-2 ((S)-2-(((Benzyloxy)carbonyl)amino)hexanedioic acid) Related Products
- 2389-45-9((S)-6-(((Benzyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)hexanoic acid)
- 3705-42-8(Z-Glu-OBzl)
- 3160-59-6(N-Cbz-L-isoleucine)
- 1685-33-2(Cbz-D-Valine)
- 2640-58-6(N2-Benzyloxycarbonyl-L-ornithine)
- 2018-66-8(N-Cbz-L-leucine)
- 1155-62-0(N-Carbobenzoxy-L-glutamic acid)
- 2212-75-1(Z-Lys-OH)
- 2650-64-8(Z-Gln-OH)
- 4474-86-6(Nα-Cbz-D-asparagine)